Cas no 1443354-82-2 (2-(3-Butoxy-4-fluorophenyl)ethanol)

• Product Name: 2-(3-Butoxy-4-fluorophenyl)ethanol
• CAS No: 1443354-82-2
• MF: C₁₂H₁₇FO₂
• MW: 212.260587453842
• CID: 5741050
• PubChem ID: 91658338
• Update Time: 2025-05-24

2-(3-Butoxy-4-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1443354-82-2
• 2-(3-Butoxy-4-fluorophenyl)ethanol
• Benzeneethanol, 3-butoxy-4-fluoro-
• DTXSID201295650
• 3-n-Butoxy-4-fluorophenethyl alcohol

• MDL： MFCD18426635
• Inchi： 1S/C12H17FO2/c1-2-3-8-15-12-9-10(6-7-14)4-5-11(12)13/h4-5,9,14H,2-3,6-8H2,1H3
• InChI Key： XATSRRHGKBPFAZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OCCCC)CCO

Computed Properties

• Exact Mass: 212.12125794g/mol
• Monoisotopic Mass: 212.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-Butoxy-4-fluorophenyl)ethanol

Comprehensive Overview of 2-(3-Butoxy-4-fluorophenyl)ethanol (CAS No. 1443354-82-2): Properties, Applications, and Industry Trends

2-(3-Butoxy-4-fluorophenyl)ethanol (CAS No. 1443354-82-2) is a fluorinated aromatic alcohol with a unique molecular structure that combines a butoxy side chain and a fluorophenyl group. This compound has garnered significant attention in pharmaceutical and specialty chemical research due to its potential as a versatile intermediate. The presence of both ethoxy and fluoro substituents enhances its reactivity, making it valuable for synthesizing complex molecules. Researchers are particularly interested in its role in developing bioactive compounds and drug precursors, aligning with the growing demand for fluorinated building blocks in medicinal chemistry.

In recent years, the demand for fluorinated intermediates like 2-(3-Butoxy-4-fluorophenyl)ethanol has surged, driven by trends in green chemistry and sustainable synthesis. The compound’s low toxicity profile and compatibility with catalytic processes make it a preferred choice for industries aiming to reduce environmental impact. A common query among researchers is, "How does fluorination improve drug bioavailability?"—this compound serves as a case study, as the 4-fluorophenyl moiety is known to enhance metabolic stability in therapeutic agents. Additionally, its butyl ether side chain contributes to improved solubility, addressing formulation challenges in API development.

The synthesis of CAS No. 1443354-82-2 typically involves Pd-catalyzed coupling or nucleophilic substitution reactions, reflecting advancements in heterocyclic chemistry. Analytical techniques such as HPLC and NMR are critical for verifying its purity, especially given its use in high-value applications. Industry reports highlight its relevance in electronic materials, where fluorinated aromatics act as dielectric modifiers. This dual utility—pharmaceutical and material science—positions 2-(3-Butoxy-4-fluorophenyl)ethanol as a multifunctional chemical entity.

Emerging discussions in AI-driven drug discovery often reference compounds like this for their structural diversity. Computational models predict its potential in kinase inhibitor design, a hotspot in oncology research. Furthermore, its patent landscape reveals filings related to anti-inflammatory agents, underscoring its commercial viability. As regulatory frameworks evolve, the compound’s REACH compliance and GMP-grade availability are frequently searched topics, reflecting industry priorities for quality assurance.

In conclusion, 2-(3-Butoxy-4-fluorophenyl)ethanol exemplifies innovation at the intersection of fluorochemistry and process optimization. Its adaptability to continuous flow synthesis and relevance in precision medicine ensure its prominence in scientific literature. Future studies may explore its derivatives for CNS-targeted therapies, answering another trending question: "Can fluorinated alcohols improve blood-brain barrier penetration?"—a testament to its enduring scientific appeal.